1-(1,2-dimethyl-1H-indol-3-yl)-2-((6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)oxy)ethanone

• IUPAC Name: 1-(1,2-dimethylindol-3-yl)-2-[(6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)oxy]ethanone
• InChI: InChI=1S/C18H17N5O2/c1-11-8-16(18-20-19-10-23(18)21-11)25-9-15(24)17-12(2)22(3)14-7-5-4-6-13(14)17/h4-8,10H,9H2,1-3H3
• InChI Key: UCHWKYVCJNBNSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=NN=C2C(=C1)OCC(=O)C3=C(N(C4=CC=CC=C43)C)C
• Molecular Formula: C18H17N5O2
• Molecular Weight: 335.4 g/mol

Description

1-(1,2-dimethyl-1H-indol-3-yl)-2-((6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl)oxy)ethanone is a useful research compound. Its molecular formula is C18H17N5O2 and its molecular weight is 335.367. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

The chemical synthesis of novel heterocyclic compounds incorporating various moieties, such as pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, pyrido[2,3-d]pyrimidine, pyrazolo[5,1-c]-1,2,4-triazine, and 1,2,4-triazolo[5,1-c]-1,2,4-triazine derivatives, has been extensively studied. These syntheses involve complex reactions that include the formation of Schiff bases, the use of diazonium salts, and reactions with amino derivatives to yield a wide range of heterocyclic systems (H. Abdel‐Aziz et al., 2008), (S. Y. Hassan, 2013), (A. Boraei et al., 2020).

Potential Biological Activities

Some of the synthesized compounds have been evaluated for their antimicrobial activities. For instance, derivatives synthesized from complex reactions exhibited moderate effects against bacterial and fungal species. These findings suggest the potential utility of these compounds in the development of new antimicrobial agents (H. Abdel‐Aziz et al., 2008), (S. Y. Hassan, 2013).

Novel Synthetic Methodologies

Research also encompasses the development of new synthetic methodologies for creating diverse N-heterocycles. This includes the synthesis of dihydroindolone, indole, dihydroindolizinone, 2-pyridone, pyrido[1,2-a]indole, dihydrocarbazolone, and carbazole, all derived from compounds attainable from biomass, showcasing the versatility and sustainable approach in heterocyclic chemistry (R. Bhusal & J. Sperry, 2016).

Advanced Heterocyclic Compounds Synthesis

Further investigations have led to the synthesis of complex heterocyclic compounds, such as nitrogen/sulfur heterocycles linking indole, 1,2,4-triazole, pyridazine, and quinoxaline hybrids. The synthesis process showcases the ability to generate new classes of compounds that may have various scientific and industrial applications (A. Boraei et al., 2020).